Cas no 98667-17-5 (1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI))

• Product Name: 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI)
• CAS No: 98667-17-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5240382
• Update Time: 2025-06-03

1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI)

• Inchi： 1S/C12H14N4O/c13-16-12(17)10-5-8-7-3-1-2-4-9(7)15-11(8)6-14-10/h1-4,10,14-15H,5-6,13H2,(H,16,17)/t10-/m0/s1
• InChI Key： VGJQXDJSNRWOAO-JTQLQIEISA-N
• SMILES： N1C2=C(C=CC=C2)C2C[C@@H](C(NN)=O)NCC1=2

Additional information on 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI)

Introduction to 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 98667-17-5, identified as 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyridoindole scaffold, a structural motif renowned for its biological activity and therapeutic potential. The pyridoindole core is a heterocyclic system that has garnered significant attention due to its presence in numerous bioactive natural products and synthetic drugs. Its unique structural features make it a valuable scaffold for designing molecules with specific pharmacological properties.

In recent years, the exploration of 1H-Pyrido[3,4-b]indole derivatives has been extensively studied for their potential applications in treating various diseases. The hydrazide functional group in this compound introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of more complex and tailored molecules. The stereochemical configuration at the chiral center, specifically the (S)-configuration as indicated by the notation (S)- (9CI), is crucial for determining the biological activity of the molecule. This stereochemical purity ensures that the compound behaves predictably in biological systems, which is essential for drug development.

The significance of this compound lies in its versatility as a building block for drug discovery. Pyridoindole derivatives have shown promise in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, recent studies have highlighted the potential of 1H-Pyrido[3,4-b]indole derivatives as inhibitors of specific enzymes involved in cancer progression. These enzymes often serve as critical targets for developing novel anticancer agents. The hydrazide moiety in this compound can be further functionalized to create covalent inhibitors that bind tightly to their target proteins, thereby disrupting their function.

Moreover, the tetrahydro-configuration suggests that this compound may exhibit enhanced solubility and bioavailability compared to its non-hydrogenated counterparts. This is a crucial factor in drug development, as poor solubility can limit the effectiveness of a drug upon administration. The hydrazide group also opens up possibilities for designing prodrugs or derivatives that can be activated in vivo to release the active form of the molecule. Such strategies are often employed to improve pharmacokinetic properties and patient compliance.

Recent advancements in computational chemistry and molecular modeling have further facilitated the design of 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI) derivatives with improved pharmacological profiles. These computational tools allow researchers to predict the binding affinity of a molecule to its target protein with high accuracy. By integrating structural data from x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy with computational methods, scientists can optimize the molecular structure to enhance its biological activity. This interdisciplinary approach has led to several breakthroughs in drug discovery over the past decade.

The role of stereochemistry in determining biological activity cannot be overstated. The (S)-configuration at the chiral center of this compound ensures that it interacts specifically with biological targets while minimizing off-target effects. This specificity is essential for developing drugs with high efficacy and low toxicity. Recent studies have demonstrated that small changes in stereochemistry can significantly alter the pharmacological properties of a molecule. Therefore, careful consideration of stereochemical purity is critical during drug development.

In addition to its applications in drug discovery,1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, has potential uses in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and protein-protein interactions. By using this compound as a probe or inhibitor, researchers can gain insights into fundamental biological processes that are relevant to human health and disease.

The hydrazide group also makes this compound suitable for use as an intermediate in organic synthesis. Hydrazides are versatile reagents that can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form Schiff bases, which are important intermediates in medicinal chemistry.

The future prospects of 1H-Pyrido[3, 4-b]indole-3-carboxylic acid, 2, 3, 4, 9-tetrahydro-, hydrazide, (S) ((9CI)) are promising given its unique structural features and potential applications across multiple fields. As research continues advances will likely emerge that further elucidate its biological activities and therapeutic potential.